Cas no 134894-49-8 (Pyrido[2,3-b][1,5]benzoxazepin-5(6H)-one,6-methyl-)

• Product Name: Pyrido[2,3-b][1,5]benzoxazepin-5(6H)-one,6-methyl-
• CAS No: 134894-49-8
• MF: C₁₃H₁₀N₂O₂
• MW: 226.230702877045
• CID: 222017
• PubChem ID: 453958
• Update Time: 2025-04-19

Pyrido[2,3-b][1,5]benzoxazepin-5(6H)-one,6-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-b][1,5]benzoxazepin-5(6H)-one,6-methyl-
• 6-methylpyrido[2,3-b][1,5]benzoxazepin-5-one
• 6-Methyl-pyrido(2,3-b)(1,5)benzoxazepin-5(6H)-one
• 6-Methyl-pyrido[2,3-b][1,5]benzoxazepin-5(6H)-one
• CHEMBL59040
• DTXSID50159072
• 6Me-PBOA-5one
• 134894-49-8
• SCHEMBL9102280

• Inchi： 1S/C13H10N2O2/c1-15-10-6-2-3-7-11(10)17-12-9(13(15)16)5-4-8-14-12/h2-8H,1H3
• InChI Key： BBMMISOHGVCAMY-UHFFFAOYSA-N
• SMILES： O1C2=C(C=CC=N2)C(N(C)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 226.074
• Monoisotopic Mass: 226.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.288
• Boiling Point: 405.2°C at 760 mmHg
• Flash Point: 198.9°C
• Refractive Index: 1.622

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers